Cas no 87887-19-2 (2-Pentanol, 1-[(2,2,6,6-tetramethylcyclohexyl)oxy]-)

2-Pentanol, 1-[(2,2,6,6-tetramethylcyclohexyl)oxy]- structure
87887-19-2 structure
Product Name:2-Pentanol, 1-[(2,2,6,6-tetramethylcyclohexyl)oxy]-
CAS No:87887-19-2
MF:C15H30O2
MW:242.397505283356
CID:651063
PubChem ID:20238246
Update Time:2025-04-19

2-Pentanol, 1-[(2,2,6,6-tetramethylcyclohexyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanol, 1-[(2,2,6,6-tetramethylcyclohexyl)oxy]-
    • 1-(2,2,6,6-tetramethylcyclohexyl)oxypentan-2-ol
    • SCHEMBL10895685
    • 1-[(2,2,6,6-Tetramethylcyclohexyl)oxy]pentan-2-ol
    • DTXSID90603968
    • 87887-19-2
    • Inchi: 1S/C15H30O2/c1-6-8-12(16)11-17-13-14(2,3)9-7-10-15(13,4)5/h12-13,16H,6-11H2,1-5H3
    • InChI Key: QXFGHYQLVXLTBF-UHFFFAOYSA-N
    • SMILES: O(CC(CCC)O)C1C(C)(C)CCCC1(C)C

Computed Properties

  • Exact Mass: 242.224580195g/mol
  • Monoisotopic Mass: 242.224580195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 29.5Ų

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